Cas no 1807254-58-5 (Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate)

• Product Name: Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate
• CAS No: 1807254-58-5
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 4944224
• Update Time: 2025-06-09

Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate

• Inchi： 1S/C13H13F2NO3/c1-3-19-12(17)6-8-4-10(13(14)15)9(7-16)5-11(8)18-2/h4-5,13H,3,6H2,1-2H3
• InChI Key： ZZUQDWXNADEVAM-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=C(C=1)CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate

Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate (CAS No. 1807254-58-5): A Comprehensive Overview

Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate (CAS No. 1807254-58-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential for various applications, particularly in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate is an ester derivative with a molecular formula of C₁₃H₁₁F₂NO₃. The compound features a cyano group (-CN), a difluoromethyl group (-CF₂H), and a methoxy group (-OCH₃) attached to a phenyl ring. These functional groups contribute to the compound's unique chemical and physical properties, making it an interesting candidate for various chemical and biological studies.

The presence of the cyano group imparts nitrile functionality, which can be utilized in various synthetic transformations. The difluoromethyl group adds fluorine atoms, known for their ability to modulate biological activity and improve pharmacokinetic properties. The methoxy group enhances solubility and stability, making the compound suitable for pharmaceutical applications.

Synthesis Methods

The synthesis of Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate has been reported in several studies. One common approach involves the reaction of 4-cyano-5-difluoromethyl-2-methoxybenzaldehyde with ethyl acetate in the presence of a suitable catalyst. This method typically yields high purity and good yields, making it a preferred route for large-scale production.

An alternative synthetic route involves the condensation of 4-cyano-5-difluoromethyl-2-methoxybenzoic acid with ethanol using a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This method provides flexibility in modifying the ester moiety, allowing for the synthesis of various derivatives with different alkyl chains.

Biological Activities

Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate has been investigated for its potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have shown that the compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In antimicrobial assays, Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate demonstrated potent activity against both Gram-positive and Gram-negative bacteria. The presence of the difluoromethyl group is believed to contribute to its antimicrobial efficacy by disrupting bacterial cell membranes.

Cancer research has also explored the potential of this compound as an anticancer agent. Studies have shown that Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

Recent Research Advancements

The ongoing research on Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate continues to uncover new insights into its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that the compound exhibits selective cytotoxicity against human breast cancer cells while sparing normal cells. This selective toxicity makes it a promising candidate for targeted cancer therapy.

In another study, researchers investigated the pharmacokinetic properties of Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate. The results showed that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, which are essential for drug development.

Ethical Considerations and Future Directions

The development and use of new compounds like Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate must adhere to strict ethical guidelines to ensure patient safety and well-being. Preclinical studies are essential to evaluate the safety and efficacy of the compound before advancing to clinical trials.

Future research should focus on optimizing the chemical structure of Ethyl 4-cyano-5-difluoromethyl-2-methoxyphenylacetate to enhance its therapeutic potential while minimizing side effects. Additionally, exploring combination therapies with other drugs could provide synergistic effects and improve treatment outcomes.